Cas no 110035-50-2 (1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime
• CAS No: 110035-50-2
• MF: C₁₂H₁₀F₃N₃O₂
• MW: 285.22191286087
• CID: 1195057
• Update Time: 2024-08-05

1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime
• 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-, oxime

• Inchi： 1S/C12H10F3N3O2/c1-18-11(20-8-5-3-2-4-6-8)9(7-16-19)10(17-18)12(13,14)15/h2-7,19H,1H3
• InChI Key： ANCSGGGVTDNTGX-UHFFFAOYSA-N
• SMILES： N1(C)C(OC2=CC=CC=C2)=C(C=NO)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 285.0726

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 357.7±42.0 °C(Predicted)
• PSA: 59.64
• pka: 9.91±0.10(Predicted)